Cas no 926038-04-2 (4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester)

• Product name: 4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester
• CAS No: 926038-04-2
• MF: C₁₈H₁₇N₅O₂
• MW: 335.359883069992
• CID: 5689364
• PubChem ID: 68612539

4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• SB18183
• SCHEMBL3359726
• Ethyl 4-methyl-3-((4-(pyrazin-2-yl)pyrimidin-2-yl)amino)benzoate
• 926038-04-2
• RDHKUBKYWMBRCJ-UHFFFAOYSA-N
• ethyl 4-methyl-3-{[4-(pyrazin-2-yl)pyrimidin-2-yl]amino}benzoate
• 4-methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester
• 4-methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)benzoic acid ethyl ester
• ethyl 4-methyl-3-[(4-pyrazin-2-ylpyrimidin-2-yl)amino]benzoate
• 4-Methyl-3-(4-pyrazin-2-yl-pyrimidin-2-ylamino)-benzoic acid ethyl ester

• Inchi： 1S/C18H17N5O2/c1-3-25-17(24)13-5-4-12(2)15(10-13)23-18-21-7-6-14(22-18)16-11-19-8-9-20-16/h4-11H,3H2,1-2H3,(H,21,22,23)
• InChI Key： RDHKUBKYWMBRCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C)=C(C=1)NC1N=CC=C(C2C=NC=CN=2)N=1)=O

Computed Properties

• Exact Mass: 335.13822480g/mol
• Monoisotopic Mass: 335.13822480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų
• XLogP3: 2.2